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chloride
CAS No.: 500912-12-9
Cat. No.: B1333658

Get Quote

In modern drug discovery, the ability to fine-tune the properties of a lead compound is
paramount. The strategic introduction of fluorine is a cornerstone of this process, as its unique
electronic properties can profoundly influence a molecule's pharmacokinetic and
pharmacodynamic profile.[4] When this feature is combined with a highly versatile functional
group like an acyl chloride, the resulting reagent becomes a powerful asset for synthetic
chemists.

2-Fluoro-6-methoxybenzoyl chloride is one such reagent. It serves as a direct precursor for
introducing the 2-fluoro-6-methoxybenzoyl group into target molecules, a substructure found in
various compounds of pharmaceutical interest. The precursor acid, 2-fluoro-6-methoxybenzoic
acid, is recognized as a key intermediate for synthesizing novel drug candidates, including
those in the benzopyrrolidine and imidazopyridine families.[5] The conversion of this relatively
stable carboxylic acid into the highly reactive acyl chloride unlocks a suite of synthetic
possibilities, primarily for the formation of robust amide and ester bonds, which are
fundamental linkages in a vast array of active pharmaceutical ingredients (APIs).
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Physicochemical Properties and Spectroscopic
Characterization

Understanding the fundamental properties of 2-fluoro-6-methoxybenzoyl chloride is critical
for its successful application and safe handling. It is a moisture-sensitive compound that can
appear as a colorless to pale yellow liquid or solid, depending on purity and ambient
temperature.[2]

Property Value Reference
CAS Number 500912-12-9 [1][3]
Molecular Formula CsHeCIFO2 [6][7]
Molecular Weight 188.59 g/mol [8]

Purity Typically >98% [31[8]

6-Fluoro-o-anisoyl chloride, 2-
Synonyms (Chlorocarbonyl)-3- [3]

fluoroanisole

Reactivity and Stability

The primary driver of this compound's utility is the electrophilic carbonyl carbon of the acyl
chloride group. This group readily reacts with nucleophiles such as amines, alcohols, and
water. The reaction with water leads to rapid hydrolysis, regenerating the parent carboxylic acid
and releasing hydrochloric acid (HCI). This high reactivity necessitates handling the compound
under strictly anhydrous (moisture-free) conditions, often under an inert atmosphere of nitrogen
or argon.

Predictive Spectroscopic Analysis

While specific spectra are proprietary to suppliers, the structure of 2-fluoro-6-methoxybenzoyl
chloride allows for a confident prediction of its key spectroscopic features.[1][8]

e 1H NMR: The spectrum would show a singlet for the methoxy (-OCHs) protons around 3.9-
4.1 ppm. The three aromatic protons would appear as complex multiplets in the 6.8-7.6 ppm
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region, with their chemical shifts and coupling patterns influenced by the fluorine, methoxy,
and acyl chloride substituents.

13C NMR: The most downfield signal would be the carbonyl carbon at approximately 165-170
ppm. Aromatic carbons would appear in the 110-160 ppm range, with the carbon directly
bonded to fluorine exhibiting a large one-bond C-F coupling constant. The methoxy carbon
would resonate around 55-60 ppm.

Infrared (IR) Spectroscopy: The most characteristic peak would be a strong C=0 stretching
vibration for the acyl chloride functional group, typically appearing at a high frequency
around 1780-1800 cm~1.[9] Other significant absorptions would include C-O and C-F
stretching bands.

Mass Spectrometry (MS): The mass spectrum would show a molecular ion peak (M*) at m/z
= 188, with a characteristic M+2 isotope peak approximately one-third the intensity of the M+
peak, corresponding to the presence of the 3’Cl isotope.[6] A primary fragmentation pathway
would be the loss of the chlorine atom, resulting in a significant fragment at m/z = 153.

Synthesis of 2-Fluoro-6-methoxybenzoyl Chloride

The "discovery" of a reagent like 2-fluoro-6-methoxybenzoyl chloride is intrinsically linked to
the development of a reliable synthetic route. The most direct and industrially viable method is
the chlorination of its corresponding carboxylic acid.

Retrosynthetic Analysis

The logical disconnection for 2-fluoro-6-methoxybenzoyl chloride points directly to its parent
carboxylic acid, 2-fluoro-6-methoxybenzoic acid, which is commercially available.[10][11]

(2—Fluor0-6-methoxybenzoyl chlorid(a

Functional Group
nterconversion (FGI)

(2-Fluoro-6-methoxybenzoic aci(D
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Caption: Retrosynthetic pathway for 2-Fluoro-6-methoxybenzoyl chloride.

The Chlorination Reaction: Mechanism and Rationale

The conversion of a carboxylic acid to an acyl chloride is a fundamental transformation in
organic synthesis. While several reagents can accomplish this, thionyl chloride (SOCIz) is
frequently the reagent of choice for its efficacy and the convenient nature of its byproducts.[12]
[13]

The reaction mechanism proceeds via a nucleophilic attack of the carboxylic acid's hydroxyl
oxygen onto the electrophilic sulfur atom of thionyl chloride.[14][15] This is followed by the
expulsion of a chloride ion and subsequent steps that ultimately form the acyl chloride. The
other products of the reaction are sulfur dioxide (SO2) and hydrogen chloride (HCI), both of
which are gases.[14][16] The evolution of these gaseous byproducts helps to drive the reaction
to completion according to Le Chéatelier's principle, making the process highly efficient.[14]

Products

Reactants

Hydrogen Chloride (HCI) (gas)
2-Fluoro-6-methoxybenzoic acid

+— |

2-Fluoro-6-methoxybenzoyl chloride

—— Sulfur Dioxide (SOz2) (gas)

Thionyl Chloride (SOCI2)

Click to download full resolution via product page

Caption: Overall transformation from carboxylic acid to acyl chloride.

Detailed Experimental Protocol

This protocol is a representative procedure based on established methods for synthesizing
benzoyl chlorides from benzoic acids.[17][18] All operations must be performed in a certified
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chemical fume hood by trained personnel.

o Apparatus Setup: Equip a round-bottomed flask with a reflux condenser and a magnetic
stirrer. Connect the top of the condenser to a gas outlet bubbler or a scrubbing system
containing a sodium hydroxide solution to neutralize the HCIl and SOz gases produced.
Ensure all glassware is oven-dried and assembled while hot to exclude atmospheric
moisture.

o Charging Reagents: Place 2-fluoro-6-methoxybenzoic acid (1.0 eq) into the reaction flask.
Under an inert atmosphere (e.g., nitrogen), add an excess of thionyl chloride (SOClz, ~2.0-
3.0 eq). The thionyl chloride often serves as both the reagent and the solvent. A small
amount of a catalyst, such as N,N-dimethylformamide (DMF, ~0.05 eq), can be added to
accelerate the reaction.[18]

o Reaction: Heat the mixture to reflux (the boiling point of thionyl chloride is 76 °C) and
maintain this temperature with stirring. Monitor the reaction progress by observing the
cessation of gas evolution. The reaction is typically complete within 2-4 hours.

 Purification and Isolation: After the reaction is complete, allow the mixture to cool to room
temperature. The excess thionyl chloride must be removed. This is best accomplished by
vacuum distillation.[17][19] The crude 2-fluoro-6-methoxybenzoyl chloride product, which
has a higher boiling point, will remain in the flask. For very high purity, the product itself can
be purified by fractional vacuum distillation.

Safety, Handling, and Storage

Acyl chlorides are hazardous chemicals that demand strict adherence to safety protocols.[12]
2-Fluoro-6-methoxybenzoyl chloride is corrosive, reacts violently with water, and is harmful if
inhaled, swallowed, or absorbed through the skin.[20][21]

Personal Protective Equipment (PPE)

A comprehensive risk assessment must be performed before handling this compound. The
following PPE is mandatory:[22][20][23]
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PPE Item Specification

Eye Protection Chemical safety goggles and a full-face shield.

Butyl rubber or other compatible chemical-

Hand Protection )
resistant gloves.

Body Protection Flame-retardant laboratory coat, fully buttoned.

Footwear Closed-toe shoes.

Operations must be conducted in a chemical
Respirat fume hood. For spills or emergencies, a full-face
espiratory _ . _ _ .
respirator with an appropriate acid gas cartridge

iS necessary.

Handling and Storage

» Handling: Always handle under an inert, dry atmosphere (e.g., in a glovebox or using
Schlenk line techniques).[22] Use only non-sparking tools and ensure all equipment is
properly grounded to prevent static discharge.[21] An emergency eyewash and safety
shower must be immediately accessible.[22]

o Storage: Store in a cool, dry, well-ventilated, and corrosion-proof cabinet designated for
flammable and corrosive materials.[22][20] The container must be tightly sealed to prevent
moisture ingress and kept upright. Store away from incompatible materials such as water,
alcohols, amines, strong bases, and oxidizing agents.[22]

Applications in Synthesis

The primary utility of 2-fluoro-6-methoxybenzoyl chloride is as an acylating agent. It provides
a reliable method for forming amide and ester bonds, which are ubiquitous in pharmaceuticals.
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Caption: Key synthetic applications of 2-Fluoro-6-methoxybenzoyl chloride.

For example, in the synthesis of a potential drug candidate containing a secondary amine, the
amine can be deprotonated with a non-nucleophilic base (like triethylamine or pyridine) and
then reacted with 2-fluoro-6-methoxybenzoyl chloride. This reaction efficiently forms a stable
tertiary amide bond, incorporating the fluorinated moiety into the final structure. This approach
is fundamental in building libraries of related compounds for structure-activity relationship
(SAR) studies.[24]

Conclusion

While not a "discovery" in the traditional sense of a landmark molecule, 2-fluoro-6-
methoxybenzoyl chloride represents a crucial development in the toolbox of the modern
medicinal chemist. Its synthesis from 2-fluoro-6-methoxybenzoic acid is a straightforward yet
powerful transformation that converts a stable precursor into a highly reactive intermediate. Its
carefully designed structure provides a gateway to novel, fluorinated molecules with potentially
enhanced pharmaceutical properties. By understanding its synthesis, properties, and the
stringent safety measures required for its use, researchers can effectively leverage this reagent
to advance the frontiers of drug discovery and organic synthesis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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